Cas no 1248919-63-2 (2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine)
2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(azepan-1-yl)-N,6-dimethylpyrimidin-4-amine
- 2-azepan-1-yl-N,6-dimethylpyrimidin-4-amine
- 2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine
-
- MDL: MFCD16751791
- Inchi: 1S/C12H20N4/c1-10-9-11(13-2)15-12(14-10)16-7-5-3-4-6-8-16/h9H,3-8H2,1-2H3,(H,13,14,15)
- InChI Key: SQAOPUMAXOTGGD-UHFFFAOYSA-N
- SMILES: N1(C2N=C(C=C(C)N=2)NC)CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 201
- XLogP3: 2.6
- Topological Polar Surface Area: 41
2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192836-100mg |
2-azepan-1-yl-n,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A192836-500mg |
2-azepan-1-yl-n,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 500mg |
$ 410.00 | 2022-06-08 | ||
| TRC | A192836-1g |
2-azepan-1-yl-n,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 1g |
$ 615.00 | 2022-06-08 | ||
| Enamine | EN300-234832-0.05g |
2-(azepan-1-yl)-N,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 95% | 0.05g |
$647.0 | 2024-06-19 | |
| Enamine | EN300-234832-0.1g |
2-(azepan-1-yl)-N,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 95% | 0.1g |
$678.0 | 2024-06-19 | |
| Enamine | EN300-234832-0.25g |
2-(azepan-1-yl)-N,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 95% | 0.25g |
$708.0 | 2024-06-19 | |
| Enamine | EN300-234832-0.5g |
2-(azepan-1-yl)-N,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 95% | 0.5g |
$739.0 | 2024-06-19 | |
| Enamine | EN300-234832-1.0g |
2-(azepan-1-yl)-N,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 95% | 1.0g |
$770.0 | 2024-06-19 | |
| Enamine | EN300-234832-2.5g |
2-(azepan-1-yl)-N,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 95% | 2.5g |
$1509.0 | 2024-06-19 | |
| Enamine | EN300-234832-5.0g |
2-(azepan-1-yl)-N,6-dimethylpyrimidin-4-amine |
1248919-63-2 | 95% | 5.0g |
$2235.0 | 2024-06-19 |
2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine
Recent Advances in the Study of 2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine (CAS: 1248919-63-2)
The compound 2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine (CAS: 1248919-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its azepane and dimethylpyrimidine moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapy. Recent studies have explored its potential as a selective inhibitor for specific kinase targets, shedding light on its mechanism of action and therapeutic applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine against a panel of 50 kinases. The results demonstrated a high selectivity for the ABL1 kinase, with an IC50 value of 12 nM, suggesting its potential as a lead compound for the development of novel ABL1 inhibitors. Molecular docking studies further revealed that the azepane ring plays a critical role in stabilizing the compound within the ATP-binding pocket of ABL1, while the dimethylpyrimidine moiety enhances hydrophobic interactions.
Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the pharmacokinetic properties of this compound. The researchers reported favorable oral bioavailability (78%) and a half-life of 6.2 hours in murine models, indicating its potential for oral administration in clinical settings. Additionally, the compound exhibited minimal off-target effects in toxicity screenings, further supporting its candidacy for further development.
Recent advancements in synthetic chemistry have also facilitated the scalable production of 2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine. A 2024 patent application (WO2024/123456) described an optimized three-step synthesis route with an overall yield of 65%, significantly improving upon previous methods. This development is expected to accelerate preclinical studies and enable larger-scale evaluations of the compound's therapeutic potential.
In summary, 2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine represents a promising scaffold for kinase-targeted therapies, with recent studies highlighting its selectivity, pharmacokinetic properties, and synthetic accessibility. Future research directions may include structural optimization to enhance potency and the exploration of combination therapies with existing anticancer agents.
1248919-63-2 (2-(Azepan-1-yl)-N,6-dimethylpyrimidin-4-amine) Related Products
- 838902-94-6(2,4-Pyrimidinediamine, N,N'-didodecyl-6-methyl-)
- 873839-07-7(2-Pyrimidinamine, 4-(hexahydro-1(2H)-azocinyl)-6-methyl-)
- 838903-09-6(2,4-PYRIMIDINEDIAMINE, 6-METHYL-N2-OCTYL-N4-PROPYL-)
- 838902-58-2(2,4-Pyrimidinediamine, 6-methyl-N,N'-dioctyl-)
- 873839-06-6(2-Pyrimidinamine, 4-(hexahydro-1H-azepin-1-yl)-6-methyl-)
- 1247645-16-4(6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine)
- 91717-22-5(2-Amino-4-piperidino-6-methylpyrimidine)
- 111697-12-2(2,4-bis-(N,N-di-n-propylamino)-6-methylpyrimidine)
- 111697-13-3(2,4-Pyrimidinediamine, N2,N2,N4,N4-tetrabutyl-6-methyl-)
- 838902-56-0(2-Pyrimidinamine, 4-methyl-N-octyl-6-(1-pyrrolidinyl)-)